2,6-Dichloro-3-(propane-2-sulfonyl)benzoic acid

• IUPAC Name: 2,6-dichloro-3-propan-2-ylsulfonylbenzoic acid
• InChI: InChI=1S/C10H10Cl2O4S/c1-5(2)17(15,16)7-4-3-6(11)8(9(7)12)10(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key: DXJSGBBYVJLJRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=C(C(=C(C=C1)Cl)C(=O)O)Cl
• Molecular Formula: C10H10Cl2O4S
• Molecular Weight: 297.15 g/mol
• CAS No.: 1094393-84-6

Description

2,6-Dichloro-3-(propane-2-sulfonyl)benzoic acid is a chemical compound with the CAS Number: 1094393-84-6. It has a molecular weight of 297.16. The IUPAC name for this compound is 2,6-dichloro-3-(isopropylsulfonyl)benzoic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H10Cl2O4S/c1-5(2)17(15,16)7-4-3-6(11)8(9(7)12)10(13)14/h3-5H,1-2H3,(H,13,14). This code provides a standard way to encode the compound’s molecular structure.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, it’s important to note that aromatic compounds like this often undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. Unfortunately, other specific physical and chemical properties like melting point, boiling point, and solubility were not found in the search results.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes in contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Biochemical Analysis

Biochemical Properties

2,6-Dichloro-3-(propane-2-sulfonyl)benzoic acid plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. It has been observed to interact with enzymes involved in oxidative stress responses and metabolic pathways. The compound can act as an inhibitor or activator of specific enzymes, thereby modulating their activity. For instance, it may inhibit certain oxidoreductases, leading to altered redox states within cells .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. The compound has been shown to affect the expression of genes involved in stress responses and metabolic regulation. Additionally, it can alter cellular metabolism by impacting the activity of key metabolic enzymes, leading to changes in metabolite levels and energy production .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can bind to enzyme active sites, either inhibiting or activating their function. This binding can lead to conformational changes in the enzyme structure, affecting its catalytic activity. Furthermore, the compound may influence gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcription of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but it may degrade over time, leading to reduced efficacy. Long-term exposure to the compound can result in sustained changes in cellular metabolism and gene expression, highlighting the importance of monitoring its stability in experimental setups .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects by modulating enzyme activity and gene expression. At high doses, it can induce toxic or adverse effects, such as oxidative stress and cellular damage. Threshold effects have been observed, where the compound’s impact on cellular function becomes pronounced beyond a certain dosage .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux. The compound can influence the levels of key metabolites, thereby affecting overall metabolic homeostasis. It may also interact with enzymes involved in detoxification processes, contributing to its metabolic effects .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. The compound’s distribution can influence its efficacy and toxicity, as its concentration in specific tissues may affect its biological activity .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. Its localization can affect its interactions with biomolecules and its overall impact on cellular processes .